5-amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-amino-1-ethyl-N-(3-methoxypropyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C10H18N4O2/c1-3-14-9(11)7-8(13-14)10(15)12-5-4-6-16-2/h7H,3-6,11H2,1-2H3,(H,12,15)
• InChI Key: FQOLEGMTFAOFKM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C(=O)NCCCOC)N
• Molecular Formula: C10H18N4O2
• Molecular Weight: 226.28 g/mol

Description

5-amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a pyrazole derivative that has shown promising results in various biological studies.

Scientific Research Applications

5-amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide has shown potential therapeutic applications in various biological studies. It has been studied for its anti-inflammatory, analgesic, and antitumor properties. Additionally, it has been investigated for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 5-amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide is not fully understood. However, studies have shown that it may act by inhibiting the activity of certain enzymes and proteins involved in the inflammatory response and tumor growth. It may also modulate neurotransmitter levels in the brain, which could potentially lead to its use in treating neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and analgesic effects. It has also been shown to inhibit the growth of tumor cells in vitro and in vivo. Additionally, it has been investigated for its potential use in treating neurological disorders due to its ability to modulate neurotransmitter levels in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 5-amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide in lab experiments is its potential therapeutic applications. Its anti-inflammatory, analgesic, and antitumor properties make it a promising compound for further investigation. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to develop effective treatments.

Future Directions

There are several future directions for the research of 5-amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide. One area of interest is its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further investigation into its anti-inflammatory and antitumor properties could lead to the development of new therapeutic agents. Finally, understanding the compound's mechanism of action could provide insights into the development of more effective treatments.

Synthesis Methods

The synthesis of 5-amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide involves the reaction of 3-methoxypropylamine with ethyl 2-cyanoacetate, followed by the addition of hydrazine hydrate and subsequent reaction with ethyl chloroacetate. The resulting product is further reacted with ammonium acetate to yield the final compound.